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Compound of Interest

Compound Name: Sarcosine-d3

Cat. No.: B051587 Get Quote

Essential Safety and Logistical Information for the Disposal of Sarcosine-d3

This document provides comprehensive guidance on the proper disposal procedures for

Sarcosine-d3, a deuterated form of the endogenous amino acid Sarcosine. Adherence to

these protocols is crucial for ensuring the safety of laboratory personnel and maintaining

compliance with environmental regulations. While Sarcosine-d3 is not classified as a

hazardous substance in all contexts, it is imperative to handle it with care and follow all

applicable waste management regulations.[1][2][3]

Immediate Safety and Handling
Before beginning any disposal process, it is essential to wear the appropriate Personal

Protective Equipment (PPE). When handling Sarcosine-d3, particularly in solid form, work in a

well-ventilated area or under a fume hood to prevent the formation and inhalation of dust.[1]

Recommended Personal Protective Equipment:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves.

Body Protection: A laboratory coat.

In the event of a spill, the material should be collected with an inert, non-combustible absorbent

material, such as sand or vermiculite, and placed into a sealed container for disposal.[4]
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Quantitative Data Summary
The following table summarizes key safety and hazard information for Sarcosine, which is

applicable to Sarcosine-d3.

Parameter Value Source

Chemical Formula C3H4D3NO2 [5]

Appearance Crystals or Powder [1]

Primary Hazards
May cause eye, skin, and

respiratory tract irritation.[3]
SDS[3]

Storage Temperature -20°C [5]

Experimental Protocols
Waste Segregation and Storage
Proper segregation and storage of Sarcosine-d3 waste are critical to ensure safe and

compliant disposal.

Methodology:

Container Selection: Use a chemically resistant, leak-proof container with a secure lid that is

compatible with Sarcosine-d3 and any solvents it may be dissolved in.

Labeling: Clearly label the waste container with "Sarcosine-d3 Waste" and include any other

identifiers required by your institution's waste management program.

Waste Segregation: Do not mix Sarcosine-d3 waste with other chemical waste streams

unless explicitly permitted by your facility's hazardous waste management plan. It should be

kept separate from non-hazardous laboratory trash.[4]

Storage Location: Store the sealed and labeled waste container in a designated, well-

ventilated, and secure hazardous waste accumulation area.
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Secondary Containment: To mitigate the risk of spills, place the primary waste container

within a larger, chemically resistant secondary containment bin.[4]

Disposal Procedures
The disposal of Sarcosine-d3 must be conducted in accordance with local, state, and federal

regulations.[3]

Methodology:

Institutional Guidelines: Consult your institution's Environmental Health and Safety (EHS)

office for specific protocols on chemical waste disposal.

Waste Manifest: Complete all required waste disposal paperwork (manifests) accurately. This

documentation must accompany the waste when it is collected.

Professional Disposal: Arrange for the collection of the Sarcosine-d3 waste by a licensed

and approved chemical waste disposal contractor. Do not discharge Sarcosine-d3 or its

containers into sewer systems or waterways.[1][2]

Container Disposal: Empty containers should be triple-rinsed (or the equivalent) before being

offered for recycling or reconditioning. Alternatively, the packaging can be punctured to

render it unusable for other purposes and then disposed of in a sanitary landfill.[1]

Mandatory Visualizations
Sarcosine-d3 Disposal Workflow
The following diagram illustrates the decision-making process and procedural steps for the

proper disposal of Sarcosine-d3.
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Caption: Sarcosine-d3 Disposal Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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